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Introduction
Multiple Sclerosis (MS) is a chronic, inflammatory, and neurodegenerative disease of the

central nervous system (CNS).[1] A significant challenge in managing MS is the need for

reliable biomarkers to monitor disease activity, predict progression, and assess treatment

response.[2][3] Neurofilament light chain (NfL), a 68 kDa cytoskeletal protein of myelinated

axons, has emerged as a highly promising biomarker for neuro-axonal damage.[1][4] When

axonal injury occurs due to inflammation and neurodegeneration in MS, NfL is released into the

cerebrospinal fluid (CSF) and subsequently enters the bloodstream in small quantities.[5][6]

The development of ultra-sensitive immunoassays now allows for the reliable quantification of

NfL in both CSF and peripheral blood, offering a minimally invasive tool for patient monitoring.

[7][8][9]
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This document provides a comprehensive overview of NfL as a biomarker for MS, including

quantitative data, detailed protocols for its measurement, and visualizations of the underlying

biological pathways and experimental workflows.

Data Presentation
The following tables summarize the quantitative data on NfL concentrations in MS patients

compared to healthy controls (HC) and its association with disease activity.

Table 1: Neurofilament Light Chain (NfL) Concentrations in CSF and Serum

Cohort Matrix

NfL
Concentrati
on (MS
Patients)

NfL
Concentrati
on (Healthy
Controls)

Key Finding Reference

Meta-analysis

(10 studies,

469 MS, 326

HC)

CSF
Significantly

Higher
Lower

Standard

Mean

Difference =

0.88,

p<0.00001

[10]

Meta-analysis

(5 studies,

1,196 MS,

660 HC)

Serum
Significantly

Higher
Lower

Standard

Mean

Difference =

0.47,

p<0.0001

[10]

Cross-

sectional

Cohort

(n=142 MS)

Serum
Higher than

HC
Lower

Strong

correlation

between CSF

and serum

NfL (p<0.001)

[11]

Table 2: Serum NfL (sNfL) Levels and MS Disease Activity

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 11 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC6126505/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6126505/
https://www.researchgate.net/publication/317005509_Serum_Neurofilament_light_A_biomarker_of_neuronal_damage_in_multiple_sclerosis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1237718?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Clinical/MRI
Parameter

sNfL Level in
Patients WITH
Parameter

sNfL Level in
Patients
WITHOUT
Parameter

Key Finding Reference

Gadolinium-

enhancing (Gd+)

brain/spinal

lesions

43.4 pg/mL

(median)

29.6 pg/mL

(median)

sNfL is

significantly

higher in patients

with active

inflammation

(p=0.005)

[11]

Both Gd+ brain

AND spinal

lesions

62.5 pg/mL

(median)

29.6 pg/mL

(median)

sNfL levels

increase with a

higher burden of

active

inflammation

(p=0.002)

[11]

Clinical Relapses
Associated with

higher sNfL

Associated with

lower sNfL

sNfL is

independently

associated with

the presence of

relapses

(p<0.001)

[11]

Disability

Worsening

(EDSS)

Associated with

higher sNfL

Associated with

lower sNfL

sNfL is

independently

associated with

EDSS

assessments

(p<0.001)

[11]

On Disease

Modifying

Therapy (DMT)

Lower sNfL Higher sNfL

sNfL levels were

lower in patients

undergoing

treatment

(p=0.003)

[11]
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Experimental Protocols
Quantification of NfL in Cerebrospinal Fluid (CSF) via
ELISA
This protocol outlines the general steps for measuring NfL in CSF using a standard sandwich

Enzyme-Linked Immunosorbent Assay (ELISA).

a. Principle: The ELISA for NfL is a sandwich immunoassay.[12] Wells of a microplate are

coated with a capture antibody specific for NfL. When the CSF sample is added, the NfL

protein binds to the capture antibody. A second, enzyme-conjugated detection antibody that

binds to a different epitope on the NfL protein is then added. Finally, a substrate for the enzyme

is introduced, which generates a colored product. The intensity of the color is proportional to

the amount of NfL in the sample and is measured using a microplate reader.[13]

b. Materials:

NfL ELISA Kit (e.g., NF-light® ELISA kit, UmanDiagnostics)

CSF samples, collected via lumbar puncture and stored at -80°C[13]

Microplate reader

Precision pipettes and tips

Wash buffer

Substrate solution

Stop solution

c. Protocol:

Plate Preparation: The microplate wells are pre-coated with a capture antibody specific to

NfL.[13]

Standard Curve Preparation: Prepare a serial dilution of the NfL standard provided in the kit

to generate a standard curve. The analytical range is typically between 78 pg/mL and 10,000
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pg/mL.[12]

Sample Preparation: Thaw CSF samples on ice. Centrifuge the samples to remove any

particulates. Dilute the CSF samples according to the kit's instructions (typically a two-fold

dilution).[12]

Incubation: Add the prepared standards and diluted CSF samples to the appropriate wells of

the microplate. Incubate as per the manufacturer's instructions to allow the NfL to bind to the

capture antibodies.[13]

Washing: Aspirate the contents of the wells and wash them multiple times with the provided

wash buffer to remove any unbound material.

Detection Antibody Incubation: Add the enzyme-conjugated detection antibody to each well

and incubate. This antibody will bind to the captured NfL.[13]

Second Washing: Repeat the washing step to remove any unbound detection antibody.

Signal Generation: Add the substrate solution to each well. The enzyme on the detection

antibody will catalyze a reaction, producing a color change.[13]

Stopping the Reaction: Add the stop solution to each well to halt the enzymatic reaction.

Data Acquisition: Immediately measure the optical density of each well at the appropriate

wavelength using a microplate reader.

Quantification: Calculate the NfL concentration in the samples by interpolating their optical

density values from the standard curve.[13]

Ultrasensitive Quantification of NfL in Serum/Plasma via
Simoa
This protocol describes the general workflow for measuring NfL in blood (serum or plasma)

using the Single Molecule Array (Simoa) technology, which is necessary due to the very low

concentrations of NfL in the periphery.[8]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 11 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC6389166/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6389166/
https://www.iscaconsortium.org/measuring-neurofilament-light-polypeptide-levels-with-elisa-a-critical-tool-for-neurodegeneration-research/
https://www.iscaconsortium.org/measuring-neurofilament-light-polypeptide-levels-with-elisa-a-critical-tool-for-neurodegeneration-research/
https://www.iscaconsortium.org/measuring-neurofilament-light-polypeptide-levels-with-elisa-a-critical-tool-for-neurodegeneration-research/
https://www.iscaconsortium.org/measuring-neurofilament-light-polypeptide-levels-with-elisa-a-critical-tool-for-neurodegeneration-research/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10875256/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1237718?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


a. Principle: Simoa technology is an ultra-sensitive digital immunoassay that can detect

proteins at femtogram per milliliter levels.[7][9] The assay uses paramagnetic beads coated

with an NfL-specific capture antibody. These beads are mixed with the sample, allowing the NfL

protein to bind. A biotinylated detection antibody is then added, followed by a streptavidin-β-

galactosidase (SBG) conjugate. The beads are then washed and loaded into a microarray of

thousands of femtoliter-sized wells, such that each well contains no more than one bead. A

substrate, resorufin β-D-galactopyranoside (RGP), is added. If an NfL molecule is present on a

bead, the β-galactosidase enzyme will hydrolyze the RGP substrate, producing a fluorescent

signal in that well. The instrument counts the number of "on" (fluorescent) wells versus "off"

(non-fluorescent) wells to precisely quantify the protein concentration.[8]

b. Materials:

Simoa NfL Assay Kit (e.g., Quanterix Simoa® Nf-light™ Advantage Kit)

Serum or plasma samples, collected in EDTA or serum separator tubes, centrifuged, and

stored at -80°C[13]

Simoa HD-X Analyzer or similar instrument

Reagent beads, detection antibody, SBG concentrate, RGP substrate, and buffers (provided

in the kit)

Precision pipettes and tips

c. Protocol:

Reagent Preparation: Prepare all reagents, including the bead solution, detection antibody,

and SBG conjugate, according to the kit's instructions.

Standard Curve Preparation: Prepare a serial dilution of the NfL standard provided in the kit.

Sample Preparation: Thaw serum or plasma samples on ice. Centrifuge to remove any

debris. Dilute samples as recommended by the assay protocol.

Automated Assay Processing: Load the prepared standards, samples, and all assay

reagents onto the Simoa analyzer. The instrument will perform the following steps
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automatically:

Incubation: The samples are combined with the capture antibody-coated beads and the

biotinylated detection antibody.

SBG Conjugation: The streptavidin-β-galactosidase (SBG) conjugate is added to bind to

the biotinylated detection antibody.

Washing: The beads are washed to remove unbound reagents.

Loading and Sealing: The beads are loaded into the microarray disc and sealed with oil.

Signal Generation: The RGP substrate is added to the array.

Data Acquisition: The instrument's imaging system scans the microarray, identifying and

counting the number of active ("on") and inactive ("off") wells.

Quantification: The instrument's software calculates the average number of enzymes per

bead and interpolates this value against the standard curve to determine the precise

concentration of NfL in each sample.

Visualizations
Signaling Pathway of NfL Release in Multiple Sclerosis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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